Cas no 338751-47-6 (2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylacetonitrile)

• Product Name: 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylacetonitrile
• CAS No: 338751-47-6
• MF: C₄H₅N₅S
• MW: 155.180997610092
• MDL: MFCD00138376
• CID: 1067271
• PubChem ID: 1872479
• Update Time: 2025-04-20

2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Amino-1H-1,2,4-triazol-3-yl)sulfanyl]-acetonitrile
• [(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile
• AC1LYE64
• aminotriazolylsulfanylacetonitrile
• BBL003428
• CTK7D0698
• MolPort-000-408-529
• TOS-BB-1213
• 2-((5-Amino-1h-1,2,4-triazol-3-yl)thio)acetonitrile
• AKOS002681504
• 338751-47-6
• MFCD00138376
• J-505249
• 2-[(5-Amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile, AldrichCPR
• 5D-007
• [(5-amino-1H-1,2,4-triazol-3-yl)thio]acetonitrile
• 2-[(5-amino-2H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile
• 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile
• DTXSID00365429
• STK508627
• 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylacetonitrile

• MDL： MFCD00138376
• Inchi： 1S/C4H5N5S/c5-1-2-10-4-7-3(6)8-9-4/h2H2,(H3,6,7,8,9)
• InChI Key： PEAZUIGJTJHBCG-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=NNC(N)=N1

Computed Properties

• Exact Mass: 155.02656635g/mol
• Monoisotopic Mass: 155.02656635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Melting Point: 130-133°C

2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanylacetonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers